1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedione

• IUPAC Name: (4E)-1-phenyl-4-[(5-phenylfuran-2-yl)methylidene]pyrazolidine-3,5-dione
• InChI: InChI=1S/C20H14N2O3/c23-19-17(20(24)22(21-19)15-9-5-2-6-10-15)13-16-11-12-18(25-16)14-7-3-1-4-8-14/h1-13H,(H,21,23)/b17-13+
• InChI Key: MLPFYGXSXOJKHY-GHRIWEEISA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)NN(C3=O)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4
• Molecular Formula: C20H14N2O3
• Molecular Weight: 330.3 g/mol

Description

1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedione, also known as Pyrazolidinedione, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione is not fully understood. However, it has been suggested that it exerts its anti-inflammatory and anti-tumor effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and tumorigenesis. 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) signaling pathway, which plays a key role in regulating energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects:
1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has been found to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which play a key role in the pathogenesis of various diseases. 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that catalyzes the production of pro-inflammatory prostaglandins. Furthermore, 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has been shown to increase the expression of glucose transporter 4 (GLUT4), which plays a key role in glucose uptake and utilization.

Advantages and Limitations for Lab Experiments

1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has several advantages and limitations for lab experiments. One of the advantages is that it exhibits potent anti-inflammatory and anti-tumor effects, making it a promising candidate for the development of novel therapeutics. 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione is also relatively easy to synthesize using various methods. However, one of the limitations is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent. Additionally, 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has not been extensively studied in human clinical trials, which may limit its potential clinical applications.

Future Directions

There are several future directions for the study of 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione. One direction is to further investigate its mechanism of action, which may provide insights into its therapeutic potential. Another direction is to study its pharmacokinetics and pharmacodynamics in animal models and humans, which may facilitate its translation into clinical practice. Additionally, 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione could be modified to improve its potency and selectivity, which may enhance its therapeutic efficacy. Finally, 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione could be tested in combination with other drugs to determine its potential synergistic effects.

Synthesis Methods

1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione can be synthesized using various methods. One of the most common methods involves the reaction of 5-phenyl-2-furylcarboxaldehyde with phenylhydrazine in the presence of a base, followed by the addition of ethyl acetoacetate and a catalytic amount of piperidine. The resulting product is then heated to yield 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione.

Scientific Research Applications

1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a key role in the pathogenesis of various inflammatory diseases. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Furthermore, 1-phenyl-4-[(5-phenyl-2-furyl)methylene]-3,5-pyrazolidinedionedione has been found to reduce blood glucose levels in diabetic animal models.